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Compound of Interest

Compound Name: Pigment Yellow 155

Cat. No.: B3429796

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral and physicochemical
properties of Pigment Yellow 155 (C.l. 200310), a high-performance bisacetoacetarylide
disazo pigment. Due to its notable stability and coloristic properties, this pigment is a subject of
interest in various industrial and research applications. This document compiles available data
on its characteristics, outlines relevant experimental protocols, and provides visualizations to
aid in understanding its synthesis and analysis.

Core Physicochemical and Spectral Properties

Pigment Yellow 155 is characterized as a greenish-yellow pigment with excellent lightfastness
and resistance to various environmental factors.[1] While specific, publicly available spectral
data such as UV-Vis absorption and fluorescence emission spectra are limited, its classification
as a disazomethine dye suggests it possesses solid-state fluorescence.[2]

Quantitative Data Summary

The following tables summarize the available quantitative data for Pigment Yellow 155.

Table 1: General and Physical Properties
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Property Value Source(s)
C.l. Name Pigment Yellow 155 [1]

C.I. Number 200310 [1]

CAS Number 68516-73-4 [1]
Molecular Formula C34H32N6012 [1]
Molecular Weight 716.65 g/mol [1]
Appearance Greenish-yellow powder [11[3]

Heat Resistance Up to 260°C in HDPE [3]

Table 2: Fastness and Resistance Properties

Property Rating/Value Source(s)
Light Fastness 7-8 (on a scale of 1-8) [1]
Migration Resistance (in

) Low [1]
flexible PVC)
Solvent Resistance Good [3]
Acid/Alkali Resistance Good [3]

Spectral Characteristics Overview

Direct and detailed spectral data for Pigment Yellow 155 is not widely published in scientific
literature. However, based on its chemical class (bisacetoacetarylide disazo pigment) and
available information, the following can be inferred:

» UV-Vis Absorption: A single data point from a patent indicates absorbance of a Pigment
Yellow 155 dispersion in xylene at 395 nm. Generally, diarylide yellow pigments exhibit a
broad absorption band in the 400-500 nm region.

e Fluorescence: Pigment Yellow 155 is known to exhibit solid-state fluorescence.[2] The exact
emission spectrum, including the wavelength of maximum emission (A_em), is not readily
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available.

Experimental Protocols

This section details the methodologies for the synthesis and spectral analysis of Pigment
Yellow 155.

Synthesis of Pigment Yellow 155

The following protocol is based on a method described in a patent for the preparation of
Pigment Yellow 155.

Materials:

Dimethyl 2-aminoterephthalate

e 1 4-bis(acetoacetylamino)benzene

e Hydrochloric acid

e Sodium nitrite

e Sodium hydroxide

e Acetic acid

» Surfactant (e.g., an alkylphenol ethoxylate)

Deionized water

Procedure:

o Diazotization:
o Disperse Dimethyl 2-aminoterephthalate in deionized water.
o Add hydrochloric acid and stir to form a slurry.

o Cool the slurry to 0-5°C in an ice bath.
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o Slowly add a solution of sodium nitrite in deionized water to the slurry while maintaining
the temperature below 5°C to form the diazonium salt solution.

o Stir the mixture for an additional 60 minutes at 0-5°C.

o Filter the solution to remove any unreacted starting material.

e Coupling Component Solution:

o In a separate vessel, dissolve 1,4-bis(acetoacetylamino)benzene in a dilute aqueous
solution of sodium hydroxide.

o Add a surfactant to the solution and stir until fully dissolved.
o Cool the solution to 10-15°C.
e Coupling Reaction:

o Slowly add the filtered diazonium salt solution to the coupling component solution over a
period of 90 minutes.

o Maintain the pH of the reaction mixture between 4.0 and 5.0 by the controlled addition of a
dilute acetic acid solution.

o Continue stirring the reaction mixture for 2 hours after the addition is complete.
« |solation and Purification:
o Heat the resulting pigment slurry to 90-95°C and maintain this temperature for 1 hour.

o Filter the hot slurry and wash the filter cake with hot deionized water until the filtrate is
colorless and has a neutral pH.

o Dry the pigment in an oven at 80°C.

UV-Vis Absorption Spectroscopy (General Protocol)

This is a general procedure for obtaining the UV-Vis absorption spectrum of a pigment.
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Instrumentation:

e UV-Vis Spectrophotometer
Procedure:

o Sample Preparation (Solution):

o Prepare a dilute dispersion of Pigment Yellow 155 in a suitable solvent (e.g., xylene, N,N-
dimethylformamide). The concentration should be adjusted to yield an absorbance in the
range of 0.1 - 1.0 at the wavelength of maximum absorbance (A_max).

o Use the pure solvent as a reference (blank).
e Measurement:
o Record the absorption spectrum over a wavelength range of at least 300 nm to 700 nm.

o lIdentify the wavelength(s) of maximum absorbance (A_max).

Solid-State Fluorescence Spectroscopy (General
Protocol)

This is a general procedure for measuring the fluorescence of a solid pigment sample.
Instrumentation:

» Fluorometer equipped with a solid sample holder or an integrating sphere.
Procedure:

e Sample Preparation:

o Prepare a sample of the dry Pigment Yellow 155 powder. The sample can be pressed
into a pellet or placed in a suitable solid-state sample holder.

¢ Measurement:
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o Determine the absorption spectrum or use an excitation wavelength near the A_max in the

absorption spectrum.

o Record the fluorescence emission spectrum over a wavelength range longer than the
excitation wavelength.

o Identify the wavelength(s) of maximum fluorescence emission (A_em).

Visualizations

The following diagrams illustrate the synthesis workflow for Pigment Yellow 155.

Click to download full resolution via product page

Caption: Synthesis workflow for Pigment Yellow 155.

Involvement in Signhaling Pathways

Pigment Yellow 155 is an industrially produced organic pigment primarily used for its colorant
properties in plastics, inks, and coatings. Based on extensive searches of scientific literature,
there is no evidence to suggest that Pigment Yellow 155 is involved in any biological signaling
pathways. Its applications are in materials science and not in the field of pharmacology or as a
bioactive compound in drug development. Therefore, a diagram of a signaling pathway
involving this pigment cannot be provided.
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Conclusion

Pigment Yellow 155 is a valuable colorant with robust physical and chemical properties. While
detailed public data on its specific spectral characteristics, such as full UV-Vis absorption and
fluorescence emission spectra, are scarce, its general properties as a bisacetoacetarylide
disazo pigment provide a basis for understanding its behavior. The provided experimental
protocols offer a starting point for the synthesis and analysis of this pigment in a research
setting. Further investigation is required to fully characterize its photophysical properties, which
could open up new applications for this versatile material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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